Cas no 20443-74-7 (4'-chlorobiphenyl-4-sulfonyl chloride)

• Product Name: 4'-chlorobiphenyl-4-sulfonyl chloride
• CAS No: 20443-74-7
• MF: C₁₂H₈Cl₂O₂S
• MW: 287.161720275879
• MDL: MFCD01631918
• CID: 252807
• PubChem ID: 2794745
• Update Time: 2025-04-19

4'-chlorobiphenyl-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-sulfonylchloride, 4'-chloro-
• 4-Chlorobiphenyl-4-Sulfonyl Chloride
• 4'-Chlorobiphenyl-4-sulfonyl chloride
• [4-(4-Chlorophenyl)phenyl]sulfonyl chloride
• 4-(4-chlorophenyl)benzenesulfonyl chloride
• 4-(4-CHLOROPHENYL)PHENYLSULPHONYL CHLORIDE
• 4'-chloro-1,1'-biphenyl-4-sulfonyl chloride
• 4‘-Chloro[1,1‘-biphenyl]-4-sulfonyl chloride
• 4′-Chlorobiphenyl-4-sulfonyl chloride
• 4'-Chloro[1,1'-biphenyl]-4-sulfonyl chloride
• 4-Chloro-[1,1'-biphenyl]-4'-sulphonyl chloride
• 4'-chloro-4-biphenylylsulphonyl chloride
• 4PNS-Q02-0
• AR2084
• F9995-0464
• FT-0637998
• 4-chlorobiphenyl-4'-sulfonyl chloride
• NWYUSJMIHFIMTA-UHFFFAOYSA-N
• 4'-Chlorobiphenyl-4-sulfonyl chloride, 97%
• 4'-Chloro-biphenyl-4-sulfonyl chloride
• 4-(4-chlorophenyl)benzene-1-sulfonyl chloride
• EN300-236117
• AKOS000813773
• 4'-chlorobiphenyl4-sulfonyl chloride
• 4'-chloro-[1,1'-biphenyl]-4-sulfonylchloride
• 4'-(chloro)biphenyl-4-sulfonyl chloride
• MFCD01631918
• [1,1'-Biphenyl]-4-sulfonylchloride,4'-chloro-
• 4-Chloro-[1,1'-biphenyl]-4'-sulfonyl chloride
• 4'-chloro-[1,1'-biphenyl]-4-sulfonyl chloride
• DTXSID10383371
• CS-0073481
• SCHEMBL995084
• AS-45266
• 4 inverted exclamation marka-Chlorobiphenyl-4-sulfonyl chloride
• A814565
• 20443-74-7
• 4'-Chloro-[1,1'-biphenyl]-4-sulphonyl chloride
• STL302065
• DB-026193
• 4'-CHLORO[1,1'-BIPHENYL]-4-SULFONYLCHLORIDE
• 4'-chlorobiphenyl-4-sulfonyl chloride

• MDL： MFCD01631918
• Inchi： 1S/C12H8Cl2O2S/c13-11-5-1-9(2-6-11)10-3-7-12(8-4-10)17(14,15)16/h1-8H
• InChI Key： NWYUSJMIHFIMTA-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)C1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 285.96200
• Monoisotopic Mass: 285.9622061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 108-110 °C
• PSA: 42.52000
• LogP: 5.01530
• Sensitiveness: Moisture Sensitive

4'-chlorobiphenyl-4-sulfonyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8 / PGII
• WGK Germany：3
• Hazard Category Code： 14-34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls